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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

cat. No.: B7855421

An In-depth Technical Guide to 1,5-Diphenylcarbazone: Synthesis, Properties, and
Applications

Introduction

1,5-Diphenylcarbazone (C13H12N40) is an organic compound from the carbazone group,
recognized for its utility as a complexometric and photometric indicator, particularly in the
guantification of heavy metal ions.[1][2] It is structurally similar to its precursor, 1,5-
diphenylcarbazide, and is often used in a mixture with it.[1][3] This compound's ability to form
distinctly colored complexes with metal ions like mercury, chromium, and copper makes it an
invaluable reagent in analytical chemistry for applications ranging from water analysis to
pharmaceutical development and food safety testing.[1][4] This document provides a
comprehensive overview of the synthesis, chemical and physical properties, and key
experimental protocols related to 1,5-Diphenylcarbazone.

Properties of 1,5-Diphenylcarbazone

1,5-Diphenylcarbazone is typically an orange to reddish-purple crystalline powder.[1][2][5] It is
stable under normal conditions but should be stored away from light and air, as it can be
sensitive.[6][7] Commercial products are often a mixture of 1,5-Diphenylcarbazone and its
precursor, 1,5-Diphenylcarbazide.[1][3]

Physicochemical Properties

The key physical and chemical properties of 1,5-Diphenylcarbazone are summarized in the
table below.
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Property Value Reference(s)

IUPAC Name 1-anilino-3-phenyliminourea [1]

s-Diphenylcarbazone,
Synonyms ) [1]
Diphenylcarbazone

CAS Number 538-62-5 [2]

Molecular Formula C13H12N4O [1]

Molar Mass 240.26 g/mol [1]

Appearance Yellll;)w to red/orange odorless (5]
soli

153-158 °C (with

Melting Point N [3]
decomposition)
Bulk Density 380 kg/m 3 [3]
Solubility

The solubility of 1,5-Diphenylcarbazone is a critical factor for its application as an indicator.

Solvent Solubility Reference(s)
Water Poor / Almost Insoluble [1]

Ethanol Soluble [1][2]

Acetone Soluble [5]

Chloroform Soluble [8]

Benzene Soluble [8]

Synthesis of 1,5-Diphenylcarbazone

The primary and most established method for synthesizing 1,5-Diphenylcarbazone is through
the controlled oxidation of its precursor, 1,5-Diphenylcarbazide.[1][6] The precursor itself is
commonly synthesized from the reaction of phenylhydrazine and urea.[6][9]
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Caption: General synthesis pathway for 1,5-Diphenylcarbazone.

Experimental Protocols
Protocol 1: Synthesis of 1,5-Diphenylcarbazide
(Precursor)

This protocol is based on the reaction between phenylhydrazine and urea.[6][9]

Reactants: Add phenylhydrazine (2 molar equivalents) and urea (1 molar equivalent) to a
round-bottom flask containing xylene as the solvent.

» Reaction: Heat the mixture to reflux. The reaction is typically carried out for an extended
period, for instance, 32 hours, to ensure completion.[9]

o Crystallization: After the reflux period, allow the mixture to cool and stand overnight. The
product, 1,5-Diphenylcarbazide, will crystallize out of the solution.

« Purification: Collect the crude product by filtration. The white, crystalline solid can be purified
by repeated recrystallization from ethanol to achieve a high-purity compound with a melting
point of approximately 170-175 °C.[10][11]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7855421?utm_src=pdf-body-img
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://www.chemicalbook.com/synthesis/1-5-diphenylcarbazide.htm
https://www.chemicalbook.com/synthesis/1-5-diphenylcarbazide.htm
https://asianpubs.org/index.php/ajchem/article/download/8952/8940
https://www.researchgate.net/profile/Julius-Pavlov/post/what_is_reason_of_unstable_colour_of_Cr_VI-DPC_when_using_APHA_Diphenyl_Carbazidespectrophotometric_method_for_Cr_VI_analysis/attachment/59d6567379197b80779ad3b6/AS%3A530251089235969%401503433119963/download/Cr-diphenylcarbazide+ja01600a014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Synthesis of 1,5-Diphenylcarbazone

This protocol describes the oxidation of 1,5-Diphenylcarbazide.[1][11]

Reactants: Dissolve crude or purified 1,5-Diphenylcarbazide in an appropriate organic
solvent such as ethanol.

Oxidation: Add an oxidizing agent, such as 3% hydrogen peroxide, to the solution. The
reaction can be facilitated by the presence of a base like alcoholic potassium hydroxide.[11]

Neutralization & Precipitation: After the oxidation is complete, neutralize the solution. This will
cause the 1,5-Diphenylcarbazone to precipitate.

Purification: Collect the orange-red product by filtration. Recrystallization can be performed
to obtain a product with a higher purity. Note that many commercial preparations are
intentionally a mixture of the carbazide and carbazone.[1]

Protocol 3: Colorimetric Determination of Hexavalent
Chromium (Cr(VI))

This protocol details the use of 1,5-Diphenylcarbazide/carbazone as a colorimetric reagent for

Cr(VI) detection, a primary application.[12][13]

Reagent Preparation: Prepare a 0.5% (w/v) solution of 1,5-Diphenylcarbazide by dissolving
0.5 g of the solid in 100 mL of acetone.[14]

Sample Preparation: Acidify the aqueous sample containing Cr(VI) to a pH of approximately
1-2 using a suitable acid (e.g., sulfuric acid or nitric acid).[12][14]

Complex Formation: Add the 1,5-Diphenylcarbazide solution to the acidified sample. The
Cr(VI1) will oxidize the diphenylcarbazide to diphenylcarbazone, and the resulting Cr(Ill) will
form a stable, red-violet colored complex with the diphenylcarbazone.[12][13]

Spectrophotometric Measurement: Allow a short time for the color to develop (e.g., 8
minutes).[13] Measure the absorbance of the solution at its maximum wavelength (Amax),
which is approximately 540-545 nm, using a UV-Vis spectrophotometer.[12][13]
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¢ Quantification: Determine the concentration of Cr(VI) in the original sample by comparing the
absorbance to a calibration curve prepared from standard Cr(VI) solutions.
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Caption: Experimental workflow for Cr(VI) detection.

Applications

The primary application of 1,5-Diphenylcarbazone is in analytical chemistry as a highly
sensitive indicator.

o Mercurimetry: It is used for the endpoint determination in the titration of chloride ions with
mercury(ll) nitrate solution. Past the endpoint, free Hg(ll) ions form a distinct purple complex
with the indicator.[1]

» Heavy Metal Detection: It is extensively used for the photometric or colorimetric
determination of various metal ions, including chromium, mercury, cadmium, copper, and
lead.[2][4][6] The high sensitivity allows for the detection of trace amounts, with thresholds as
low as 50 ppb for Cr(VI1).[6]

o Research and Development: The compound is employed in pharmaceutical development,
food safety testing for contaminants, and the creation of sensors for environmental
monitoring.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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